Cas no 1384741-19-8 (N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide)

• Product Name: N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide
• CAS No: 1384741-19-8
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 6323145
• PubChem ID: 72157852
• Update Time: 2025-10-29

N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide
• EN300-26622687
• Z266718122
• 1384741-19-8
• AKOS033970470
• N,N-diethyl-2-methyl-5-(prop-2-ynylamino)benzenesulfonamide
• N,N-diethyl-2-methyl-5-[(prop-2-yn-1-yl)amino]benzene-1-sulfonamide

• Inchi： 1S/C14H20N2O2S/c1-5-10-15-13-9-8-12(4)14(11-13)19(17,18)16(6-2)7-3/h1,8-9,11,15H,6-7,10H2,2-4H3
• InChI Key： DNMKAPUDNMSRFM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)NCC#C)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide

Comprehensive Overview of N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide (CAS No. 1384741-19-8)

The compound N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide (CAS No. 1384741-19-8) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its prop-2-yn-1-yl and diethyl functional groups contribute to its distinct reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and medicinal chemistry, particularly in the development of novel enzyme inhibitors and therapeutic agents.

One of the key features of N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide is its sulfonamide backbone, which is known for its versatility in biological systems. Sulfonamides are widely recognized for their antibacterial properties, but recent studies suggest that derivatives like this compound may also exhibit anti-inflammatory and anticancer activities. The presence of the prop-2-yn-1-yl group introduces additional reactivity, making it a valuable intermediate in click chemistry applications, a hot topic in modern synthetic chemistry.

In the context of green chemistry and sustainable synthesis, N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide has been investigated for its potential to reduce environmental impact. Researchers are optimizing its synthesis to minimize waste and energy consumption, aligning with global trends toward eco-friendly chemical processes. This aligns with the growing demand for sustainable pharmaceuticals and biodegradable materials, which are frequently searched topics in scientific and industrial communities.

The compound’s CAS No. 1384741-19-8 is often referenced in patent literature and academic publications, highlighting its relevance in intellectual property and innovation. Its structural complexity and functional diversity make it a candidate for structure-activity relationship (SAR) studies, a critical aspect of drug design. Additionally, its potential interactions with biological targets such as proteins and enzymes are subjects of ongoing research, particularly in the fields of oncology and neurodegenerative diseases.

From a commercial perspective, N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide is of interest to fine chemical suppliers and research institutions. Its synthesis and purification require advanced organic chemistry techniques, including column chromatography and spectroscopic analysis. The compound’s stability and solubility properties are also critical factors for its practical use, making it a frequent topic in formulation science discussions.

In summary, N,N-diethyl-2-methyl-5-(prop-2-yn-1-yl)aminobenzene-1-sulfonamide (CAS No. 1384741-19-8) represents a promising area of research at the intersection of medicinal chemistry, synthetic methodology, and sustainability. Its multifaceted applications and structural uniqueness continue to drive innovation, making it a compound worth watching in the evolving landscape of chemical sciences.